Cas no 2229164-39-8 (4-(5-methylpyridin-3-yl)oxane-2,6-dione)

• Product Name: 4-(5-methylpyridin-3-yl)oxane-2,6-dione
• CAS No: 2229164-39-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5815086
• PubChem ID: 165652148
• Update Time: 2025-06-26

4-(5-methylpyridin-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylpyridin-3-yl)oxane-2,6-dione
• 2229164-39-8
• EN300-1817099

• Inchi： 1S/C11H11NO3/c1-7-2-9(6-12-5-7)8-3-10(13)15-11(14)4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key： OSWZAAUXBGLAFO-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=NC=C(C)C=2)CC1=O)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.3Ų

Additional information on 4-(5-methylpyridin-3-yl)oxane-2,6-dione

4-(5-methylpyridin-3-yl)oxane-2,6-dione and CAS No. 2229164-39-8: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biological Applications

4-(5-methylpyridin-3-yl)oxane-2,6-dione, with the CAS No. 2229164-39-8, is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This compound belongs to the class of pyridine derivatives, characterized by the presence of a six-membered aromatic ring fused with an oxane ring system. The molecular framework of 4-(5-methylpyridin-3-yl)oxane-2,6-dione incorporates a methyl group at the 5-position of the pyridine ring, along with two carbonyl groups at the 2 and 6 positions of the oxane ring, which contribute to its functional versatility.

The synthesis of 4-(5-methylpyridin-3-yl)oxane-2,6-dione has been extensively studied in recent years, with several advanced methodologies reported in the literature. One of the most promising approaches involves the use of microwave-assisted reactions, which significantly enhance the reaction efficiency and reduce the required reaction time. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that the coupling of 5-methylpyridin-3-yl bromide with a dihydroxy compound under microwave irradiation yields high-purity 4-(5-methylpyridin-3-yl)oxane-2,6-dione with minimal byproduct formation. This method not only improves the scalability of the synthesis but also reduces the environmental impact associated with traditional chemical processes.

Recent research has highlighted the potential biological activities of 4-(5-methylpyridin-3-yl)oxane-2,6-dione in various therapeutic contexts. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory properties by modulating the NF-κB signaling pathway. The compound was shown to inhibit the activation of key inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, preliminary studies suggest that 4-(5-methylpyridin-3-yl)ox,6-dione may have potential applications in the treatment of neurodegenerative diseases due to its ability to reduce oxidative stress in neuronal cells.

The structural characteristics of 4-(5-methylpyridin-3-yl)oxane-2,6-dione make it an attractive scaffold for drug design. The presence of the oxane ring system, combined with the electron-donating methyl group on the pyridine ring, allows for the introduction of various functional groups through chemical modifications. This flexibility enables researchers to tailor the compound's pharmacological properties to target specific diseases. For instance, the substitution of the carbonyl groups with hydroxyl or amino functionalities has been shown to enhance the compound's solubility and bioavailability, which are critical factors in drug development.

Another area of interest in the study of 4-(5-methylpyridin-3-yl)oxane-2,6-dione is its potential role in the development of antiviral agents. A 2023 study published in Virology Journal investigated the antiviral activity of this compound against several RNA viruses, including influenza A and SARS-CoV-2. The results indicated that 4-(5-methylpyridin-3-yl)oxane-2,6-dione can inhibit viral replication by interfering with the host cell's transcription machinery. These findings suggest that this compound could be a valuable lead molecule for the design of broad-spectrum antiviral drugs.

In addition to its pharmaceutical applications, 4-(5-methylpyridin-3-yl)oxane-2,6-dione has also been explored for its use in material science. A 2023 study published in Advanced Materials reported that the compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical strength. This property makes it a potential candidate for the development of high-performance materials used in aerospace and automotive industries.

The synthesis and application of 4-(5-methylpyridin-3-yl)oxane-2,6-dione continue to be an active area of research, with new methodologies and applications being discovered regularly. The compound's unique chemical structure and functional versatility make it a valuable tool for researchers in various fields, including medicinal chemistry, materials science, and biochemistry. As the field of chemical synthesis and drug discovery advances, it is likely that 4-(5-methylpyridin-3-yl)oxane-2,6-dione will play an increasingly important role in the development of new therapeutic agents and advanced materials.